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Compound of Interest

Compound Name: MELK-8a hydrochloride

Cat. No.: B608966 Get Quote

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of MELK-8a hydrochloride, a potent inhibitor of maternal embryonic leucine

zipper kinase (MELK). The information is intended for researchers, scientists, and

professionals in drug development.

Properties of MELK-8a Hydrochloride
MELK-8a hydrochloride is a small molecule inhibitor with a molecular weight of 469.02 g/mol .

[1][2][3][4] It is a solid, light yellow to yellow substance.[1] The chemical formula for MELK-8a
hydrochloride is C₂₅H₃₃ClN₆O.[1][2]

Property Value References

Molecular Weight 469.02 g/mol [1][2][3][4]

Formula C₂₅H₃₃ClN₆O [1][2]

Appearance Solid, Light yellow to yellow [1]

Purity ≥95% - 99.87% [2][4]

CAS Number 2096992-20-8 [1]
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Maternal embryonic leucine zipper kinase (MELK) is a serine/threonine kinase that plays a

crucial role in cell cycle progression, particularly in mitosis. Overexpression of MELK has been

observed in various cancers, making it an attractive target for cancer therapy. MELK-8a is a

highly potent and selective inhibitor of MELK with an IC₅₀ of 2 nM.[1][3][5] By inhibiting MELK,

MELK-8a can disrupt mitotic processes in cancer cells, leading to cell growth inhibition.[1][4]
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Caption: Signaling pathway of MELK-8a hydrochloride.

Experimental Protocol: Preparation of Stock
Solution
This protocol details the steps for preparing a stock solution of MELK-8a hydrochloride. It is

crucial to use high-purity solvents and adhere to sterile techniques to maintain the integrity of

the compound.

Materials:

MELK-8a hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Deionized water, sterile

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Pipette and sterile filter tips

Equipment:

Analytical balance
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Vortex mixer

Optional: Sonicator or water bath at 37°C

Procedure:

Acclimatization: Allow the vial of MELK-8a hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of MELK-8a hydrochloride powder using an

analytical balance in a chemical fume hood.

Solvent Addition: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the

powder to achieve the desired stock concentration. For example, to prepare a 10 mM stock

solution, add the calculated volume of solvent to the weighed powder.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does

not fully dissolve, brief sonication or warming in a 37°C water bath can be applied to aid

solubility.[5][6]

Aliquoting: Once the stock solution is clear and homogenous, aliquot it into smaller, single-

use volumes in sterile polypropylene tubes. This will prevent repeated freeze-thaw cycles

which can degrade the compound.

Storage: Store the aliquots at the recommended temperature. For long-term storage, -80°C

is recommended.

Safety Precautions:

Handle MELK-8a hydrochloride in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Avoid inhalation of the powder and contact with skin and eyes.[7]
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The choice of solvent is critical for the stability and solubility of MELK-8a hydrochloride.

Solvent Solubility
Recommended
Storage

Storage Duration

DMSO
8.6 mg/mL (18.34

mM)
-20°C or -80°C

1 month at -20°C, 6

months at -80°C[1][5]

[6]

Water
≥ 100 mg/mL (213.21

mM)
Prepare fresh

Not recommended for

more than one day[8]

PBS (pH 7.2) 1 mg/mL Prepare fresh

Not recommended for

more than one day[4]

[8]

Note: While some sources indicate insolubility in DMSO[4], others provide a specific solubility.

[5] It is advisable to test a small amount first. Aqueous solutions are generally unstable and

should be prepared fresh for each experiment.[3][8]

Example Calculation for a 10 mM Stock Solution
To prepare a 1 mL of 10 mM stock solution of MELK-8a hydrochloride (MW = 469.02 g/mol ):

Calculate the required mass: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight (

g/mol ) Mass (mg) = 10 mmol/L x 0.001 L x 469.02 g/mol x 1000 mg/g = 4.69 mg

Procedure:

Weigh 4.69 mg of MELK-8a hydrochloride powder.

Add 1 mL of DMSO.

Follow the dissolution, aliquoting, and storage steps as described in the protocol.
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Caption: Workflow for preparing MELK-8a hydrochloride stock solution.
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For animal studies, specific formulations are required to ensure bioavailability and minimize

toxicity.

Intravenous and Oral Administration (Mice): A solution containing 5% ethanol, 100%

propylene glycol (PG), 5% Cremophor EL, and 80% PBS has been used.[1][5]

Subcutaneous Administration (Mice): A formulation of 10% PG and 25% (20%, v/v) Solutol

has been described.[1][5]

It is important to note that these formulations are for reference only and may need to be

optimized for specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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